Cas no 1355659-63-0 (4,10-dioxa-6,12-diazatricyclo7.3.0.0,3,7dodeca-1,3(7),8-triene-5,11-dione)

• Product Name: 4,10-dioxa-6,12-diazatricyclo7.3.0.0,3,7dodeca-1,3(7),8-triene-5,11-dione
• CAS No: 1355659-63-0
• MF: C₈H₄N₂O₄
• MW: 192.128361701965
• MDL: MFCD24619971
• CID: 5457156
• PubChem ID: 102579895
• Update Time: 2025-07-09

4,10-dioxa-6,12-diazatricyclo7.3.0.0,3,7dodeca-1,3(7),8-triene-5,11-dione Chemical and Physical Properties

Names and Identifiers

• 4,10-dioxa-6,12-diazatricyclo[7.3.0.0,3,7]dodeca-1, 3(7),8-triene-5,11-dione
• 4,10-dioxa-6,12-diazatricyclo7.3.0.0,3,7dodeca-1,3(7),8-triene-5,11-dione

• MDL： MFCD24619971
• Inchi： 1S/C8H4N2O4/c11-7-9-3-1-5-4(2-6(3)14-7)10-8(12)13-5/h1-2H,(H,9,11)(H,10,12)
• InChI Key： ULMMKWQCKQBHSF-UHFFFAOYSA-N
• SMILES： O1C2=CC3=C(C=C2NC1=O)OC(=O)N3

Additional information on 4,10-dioxa-6,12-diazatricyclo7.3.0.0,3,7dodeca-1,3(7),8-triene-5,11-dione

4,10-Dioxa-6,12-Diazatricyclo[7.3.0.0²⁷]Dodeca-1,3(7),8-Triene-5,11-Dione (CAS No.: 1355659-63-0)

4,10-Dioxa-6,12-Diazatricyclo[7.3.0.0²⁷]Dodeca-1,3(7),8-Triene-5,11-Dione, also identified by the CAS Registry Number 1355659-63-0, is a highly complex and intriguing organic compound with a unique tricyclic structure that combines both oxygen and nitrogen heteroatoms within its framework. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials development.

The molecular structure of 4,10-Dioxa-6,12-Diazatricyclo[7.3.0.0²⁷]Dodeca-1,3(7),8-Triene-5,11-Dione is characterized by a tricyclic system with two oxygen atoms (dioxa) and two nitrogen atoms (diaz) strategically positioned to create a rigid and aromatic framework. The compound's name reflects its structural complexity: the "tricyclo" designation indicates three fused rings with specific bridge positions (denoted by the numbers in brackets), while the "dione" suffix highlights the presence of two ketone groups within the structure.

Recent studies have focused on the synthesis and characterization of this compound to better understand its electronic properties and reactivity under various conditions. Researchers have employed advanced spectroscopic techniques such as NMR and X-ray crystallography to elucidate its three-dimensional structure and confirm the positions of heteroatoms within the tricyclic framework.

One of the most promising applications of 4,10-Dioxa-6,12-Diazatricyclo[7.3.0.0²⁷]Dodeca-1,3(7),8-Triene-5,11-Dione lies in its potential as a building block for constructing bioactive molecules with tailored pharmacological properties. Its rigid structure and presence of electron-withdrawing groups make it an ideal candidate for modulating drug interactions with biological targets such as enzymes or receptors.

In addition to its role in drug design, this compound has also been explored for its potential in materials science applications such as nonlinear optics and optoelectronics due to its unique electronic transitions and photophysical properties.

Recent advancements in synthetic methodology have enabled more efficient routes to prepare 4,